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Compound of Interest

Compound Name: 1-Iodocyclohexene

Cat. No.: B092552 Get Quote

For Immediate Reference: Key Safety and Handling Information for 1-Iodocyclohexene

Researchers and drug development professionals require immediate and precise safety

protocols to ensure a secure laboratory environment. This document provides essential

information for the safe handling, storage, and disposal of 1-Iodocyclohexene, a combustible

and hazardous chemical. Adherence to these guidelines is critical to mitigate risks and ensure

operational integrity.

Hazard Identification and Classification
1-Iodocyclohexene is classified as a hazardous substance with multiple risk factors. The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the

following classifications[1]:

Flammable Liquids: Category 4 (Combustible liquid)[1]

Acute Toxicity (Oral): Category 4 (Harmful if swallowed)[1]

Acute Toxicity (Dermal): Category 4 (Harmful in contact with skin)[1]

Acute Toxicity (Inhalation): Category 4 (Harmful if inhaled)[1]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[1]

Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation)[1]
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Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation)[1]

Hazard Pictograms:

alt text

Signal Word: Warning[1]

Physical and Chemical Properties
A comprehensive understanding of the physical and chemical properties of 1-
Iodocyclohexene is fundamental for safe handling. While a specific Safety Data Sheet (SDS)

for 1-Iodocyclohexene with all physical constants is not readily available, data for the closely

related compound, Iodocyclohexane, provides valuable guidance.

Property Value Source

Molecular Formula C₆H₉I [1]

Molecular Weight 208.04 g/mol [1]

Boiling Point
80-81 °C at 20 mmHg (for

Iodocyclohexane)

Flash Point
71 °C (160 °F) (for

Iodocyclohexane)
[2]

Specific Gravity
1.624 g/mL at 25 °C (for

Iodocyclohexane)

Appearance

Colorless to slightly reddish-

yellow liquid (for

Iodocyclohexane)

[2]

Solubility

Soluble in ethanol, ether, and

acetone. Insoluble in water.

(for Iodocyclohexane)

[2]

Personal Protective Equipment (PPE)
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The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. The

following PPE should be utilized when handling 1-Iodocyclohexene:

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., Neoprene or Nitrile).

Prevents skin contact, which

can be harmful and cause

irritation. It is crucial to inspect

gloves for any signs of

degradation or puncture before

use.

Skin and Body Protection

A flame-retardant lab coat

worn over long-sleeved

clothing and closed-toe shoes.

Provides a barrier against

accidental spills and splashes.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.

Minimizes the inhalation of

harmful vapors that can cause

respiratory irritation.

Operational Plan: Handling and Storage Protocol
A systematic approach to handling and storing 1-Iodocyclohexene is essential for maintaining

a safe laboratory environment.

Handling Protocol:
Preparation:

Ensure a chemical fume hood is operational and accessible.
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Verify the availability and functionality of an emergency eyewash station and safety

shower.

Assemble all necessary PPE and ensure it is in good condition.

Have spill control materials readily available.

Dispensing and Use:

Conduct all work with 1-Iodocyclohexene inside a certified chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Keep the container tightly closed when not in use.

Use the smallest quantity of the chemical necessary for the experiment.

Ground and bond containers when transferring material to prevent static discharge.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.

Decontaminate all work surfaces and equipment used.

Properly dispose of any contaminated PPE.

Storage Plan:
Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[3]

Store separately from incompatible materials such as strong oxidizing agents.

The recommended storage temperature is 2-8°C.[3]

Disposal Plan
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Proper disposal of 1-Iodocyclohexene and any associated contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Chemical Waste:

1-Iodocyclohexene waste must be disposed of as hazardous waste.

Collect waste in a designated, properly labeled, and sealed container.

Contact a licensed professional waste disposal service for pickup and disposal.[3]

Contaminated Materials:

Any materials, such as gloves, absorbent pads, and labware, that come into contact with

1-Iodocyclohexene should be treated as hazardous waste.

Dispose of these materials in the same manner as the chemical waste.[3]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Scenario First Aid and Spill Response

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation develops or persists.[3]

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.[3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[3]

Spill

Evacuate the area. Remove all sources of

ignition. Ventilate the area. Wear appropriate

PPE. Absorb the spill with an inert, non-

combustible material (e.g., sand, earth,

vermiculite). Collect the absorbed material and

place it in a sealed container for disposal as

hazardous waste.

Experimental Workflow
The following diagram illustrates the logical workflow for safely handling 1-Iodocyclohexene in

a laboratory setting.
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Caption: Workflow for Safe Handling of 1-Iodocyclohexene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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